Cas no 1027730-26-2 (tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate)

• Product Name: tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate
• CAS No: 1027730-26-2
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 4568593
• PubChem ID: 57657826
• Update Time: 2025-11-01

tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(S-methylsulfonimidoyl)phenyl]-, 1,1-dimethylethyl ester
• tert-Butyl (4-(S-methylsulfonimidoyl)phenyl)carbamate
• tert-butyl [4-(S-methylsulfonimidoyl)phenyl]carbamate
• tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate
• HCRWLMDDRIMPLO-UHFFFAOYSA-N
• starbld0026972
• tert-Butyl n-(4-[imino(methyl)oxo-lambda6-sulfanyl]phenyl)carbamate
• SCHEMBL12750941
• tert-Butyl[4-(S-methylsulfonimidoyl)phenyl]carbamate
• tert-butyl N-{4-[imino(methyl)oxo-lambda6-sulfanyl]phenyl}carbamate
• CRB73026
• tert-butyl N-{4-[imino(methyl)oxo-
• G74259
• EN300-1723698
• tert-butyl N-[4-(methylsulfonimidoyl)phenyl]carbamate
• 1027730-26-2
• E?-sulfanyl]phenyl}carbamate

• Inchi： 1S/C12H18N2O3S/c1-12(2,3)17-11(15)14-9-5-7-10(8-6-9)18(4,13)16/h5-8,13H,1-4H3,(H,14,15)
• InChI Key： HCRWLMDDRIMPLO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(S(C)(=O)=N)C=C1

Computed Properties

• Exact Mass: 270.103814g/mol
• Monoisotopic Mass: 270.103814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.35g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 87.6Ų

Additional information on tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate

Recent Advances in the Study of tert-Butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate (CAS: 1027730-26-2)

In recent years, the compound tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate (CAS: 1027730-26-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfoximine functional group, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric oxidation to achieve high enantioselectivity, which is critical for its biological activity. The compound's structural features, including the tert-butyl carbamate group and the sulfoximine moiety, contribute to its stability and reactivity, making it a valuable intermediate in the development of novel pharmaceuticals.

One of the most notable applications of this compound is its role as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating key signaling molecules, such as NF-κB and STAT3, which are implicated in chronic inflammation and cancer progression. These findings suggest that tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate could serve as a lead compound for the development of new anti-inflammatory and anti-cancer therapies.

In addition to its therapeutic potential, this compound has also been explored for its utility in chemical biology. Its ability to selectively modify proteins and other biomolecules has made it a valuable tool for studying protein-protein interactions and post-translational modifications. Recent studies have utilized this compound to probe the mechanisms of sulfoximine-based inhibitors, providing insights into their binding modes and selectivity profiles.

Despite these advancements, challenges remain in the clinical translation of tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's versatility and potential to contribute to the development of next-generation therapeutics.

In conclusion, tert-butyl N-{4-imino(methyl)oxo-lambda6-sulfanylphenyl}carbamate (CAS: 1027730-26-2) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a subject of ongoing research, with the potential to yield significant therapeutic breakthroughs. Future studies should focus on optimizing its pharmacokinetic properties and exploring its applications in targeted therapy and personalized medicine.